BE“GHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to the Chemical
Structure and Properties of Aminopyralid

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aminopyralid

Cat. No.: B1667105

Aminopyralid is a selective, post-emergent herbicide used to control broadleaf weeds,
particularly those in the thistle and clover families.[1][2] As a member of the picolinic acid family
of herbicides, it functions as a synthetic auxin, disrupting normal plant growth processes in
susceptible species.[1][2][3] This technical guide provides a comprehensive overview of its
chemical structure, physicochemical properties, and mechanism of action, along with insights
into relevant experimental protocols.

Chemical Identity and Structure

Aminopyralid is chemically known as 4-amino-3,6-dichloropyridine-2-carboxylic acid.[1][4][5]
Its unique structure is central to its herbicidal activity.
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Identifier Value
4-amino-3,6-dichloropyridine-2-carboxylic
IUPAC Name
acid[1][4][5]
CAS Number 150114-71-9[5][6][7]

Molecular Formula

CeHaCIl2N202[5][6][7]

Molecular Weight

207.01 g/mol [7][8]

Canonical SMILES

C1=C(C(=C(N=C1Cl)C(=0)O)CI)N[4]

InChl Key

NIXXQNOQHKNPEJ-UHFFFAOY SA-N[1][4]

Synonyms

Milestone, DE-750, XDE-750[1][4][5]

Figure 1: Chemical structure of Aminopyralid.

Physicochemical Properties

The physical and chemical properties of aminopyralid influence its environmental fate and

biological activity. It is an off-white, odorless powder.[1][5]
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Property Value Conditions
Appearance Off-white powder[5] 22.7 °C[5]
Odor Odorless|[5]

Melting Point 163.5 °C[5]

Density 1.72 g/lcm3[5] 20 °C[5]

1% w/w aqueous solution at
pH 2.31[5]

23.4 °C[5]
Vapor Pressure 9.52 x 10~° Pa[5] 20 °C[5]
2.59 x 10-8 Pa[5] 25 °C[5]
Water Solubility 2.48 g/L[5] ;?bUﬁered at 18 °C (pH 2.35)
Henry's Law Constant 9.61 x 10712 Pa m3/mol[5] pH 7 at 20 °C[5]

Mechanism of Action: Synthetic Auxin Herbicide

Aminopyralid is a synthetic auxin, a class of herbicides that mimic the effects of the natural
plant hormone indole-3-acetic acid (IAA). This disruption of normal hormonal balance leads to
uncontrolled and disorganized plant growth, ultimately causing the death of susceptible
broadleaf plants while leaving grasses largely unaffected.[2]
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Aminopyralid's Mechanism of Action
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Figure 2: Simplified signaling pathway of aminopyralid's herbicidal action.
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Experimental Protocols
Synthesis of Aminopyralid

A general procedure for the synthesis of 4-amino-3,6-dichloropyridine-2-carboxylic acid

involves the reaction of 4-amino-3,5,6-trichloropyridine-2-carboxylic acid.[6]

Methodology:

A mixture of 50.8 g of 4-amino-3,5,6-trichloropyridine-2-carboxylic acid and 500 ml of water
is prepared.[6]

To this mixture, 66.7 g of a 30% sodium hydroxide solution is added homogeneously.[6]

The resulting solution is filtered, and the filtrate is transferred to a 1000 ml high-pressure
reactor equipped with a magnetic stirrer, thermometer, and exhaust pipe.[6]

2 g of a 5% Pd/C catalyst is added to the reactor.[6]

The reactor is sealed and purged with nitrogen three times.[6]

The reactor is then filled with hydrogen to a pressure of 0.2 MPa.[6]
The reaction solution is decanted and filtered to recover the catalyst.[6]
The filtrate's pH is adjusted to 1-2 with 30% hydrochloric acid.[6]

The solution is cooled to induce crystallization and then centrifuged.[6]

The resulting precipitate is washed with hot water to yield 38.8 g of 4-amino-3,6-dichloro-
pyridine-2-carboxylic acid, with a product purity of 97.5% and a yield of 91.4%.[6]

Animal Metabolism Study

The metabolism of aminopyralid has been studied in lactating goats.[5]

Methodology:
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A single lactating goat is orally dosed for 6 days with *C-labeled aminopyralid at a
concentration of 13.96 ppm in the feed (equivalent to 0.26 mg/kg of body weight per day).[5]

The dose is administered immediately after the morning milking and before the morning
feeding.[5]

Urine and feces are collected at 24-hour intervals throughout the dosing period.[5]

Milk samples are collected, and tissues (liver, kidneys, fat, and muscle) are collected at the
end of the study.[5]

Radioactivity in the collected samples is quantified to determine the extent of absorption,
distribution, metabolism, and excretion of aminopyralid.[5]

Animal Metabolism Study Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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